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Compound of Interest

Compound Name: 2-Hydroxy-2-phenylpropanenitrile

Cat. No.: B8356227 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This document provides detailed application notes and protocols for the hydrolysis of 2-
hydroxy-2-phenylpropanenitrile (also known as acetophenone cyanohydrin) to atrolactic

acid. Atrolactic acid is a valuable chiral building block in organic synthesis, particularly in the

development of novel pharmaceutical compounds. The protocols outlined below cover acidic,

basic, and enzymatic hydrolysis methods, offering flexibility in reagent choice and reaction

conditions.

Chemical Reaction:

Caption: Chemical transformation of 2-Hydroxy-2-phenylpropanenitrile to Atrolactic Acid.
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Preparation

Reaction

Work-up & Isolation

Purification

1. Combine Reactants
(Nitrile + Acid/Base/Enzyme)

2. Heat and Stir
(Acid/Base Hydrolysis)
or Incubate (Enzymatic)

3. Quench Reaction & Neutralize

4. Extraction with Organic Solvent

5. Drying and Solvent Removal

6. Recrystallization or Chromatography

G

Final Product:
Atrolactic Acid
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Caption: General experimental workflow for the hydrolysis of 2-hydroxy-2-
phenylpropanenitrile.

To cite this document: BenchChem. [Application Notes and Protocols: Hydrolysis of 2-
Hydroxy-2-phenylpropanenitrile to Atrolactic Acid]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b8356227#hydrolysis-of-2-hydroxy-2-
phenylpropanenitrile-to-carboxylic-acids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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